Cas no 98321-53-0 (4-(trans-4'-Propylcyclohexyl)cyclohexenecarbonitrile)

• Product name: 4-(trans-4'-Propylcyclohexyl)cyclohexenecarbonitrile
• CAS No: 98321-53-0
• MF: C₁₆H₂₅N
• MW: 231.3764
• CID: 1990723
• PubChem ID: 131888511

4-(trans-4'-Propylcyclohexyl)cyclohexenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4'-Propylcyclohexyl)cyclohexenecarbonitrile
• 4-[(1s,4r)-4-propylcyclohexyl]cyclohex-1-ene-1-carbonitrile
• CS-0121034
• 98321-53-0
• (1's,4'r)-4'-Propyl-[1,1'-bi(cyclohexan)]-3-ene-4-carbonitrile
• Rel-(1's,4'r)-4'-propyl-[1,1'-bi(cyclohexan)]-3-ene-4-carbonitrile

• Inchi： InChI=1S/C16H25N/c1-2-3-13-4-8-15(9-5-13)16-10-6-14(12-17)7-11-16/h6,13,15-16H,2-5,7-11H2,1H3
• InChI Key： DAKDKXYFQQLLSV-UHFFFAOYSA-N
• SMILES： CCCC1CCC(CC1)C2CCC(=CC2)C#N

Computed Properties

• Exact Mass: 231.199
• Monoisotopic Mass: 231.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.6E-5 g/L) (25 ºC),